2,5-Difluorophenylacetonitrile
Overview
Description
2,5-Difluorophenylacetonitrile is a chemical compound used in chemical synthesis . It has a clear colorless to yellow liquid appearance .
Synthesis Analysis
The synthesis of 2,5-Difluorophenylacetonitrile involves several steps. One method involves the use of sodium hydride and 2,5-difluorophenylacetonitrile in DMSO, followed by the addition of 1-chloromethyl ethylamine hydrochloride . The reaction is heated at 75°C for 4 hours, and the resulting mixture is poured into ice and extracted with ether .Molecular Structure Analysis
The molecular structure of 2,5-Difluorophenylacetonitrile is represented by the linear formula F2C6H3CH2CN . It has a molecular weight of 153.13 .Chemical Reactions Analysis
While specific chemical reactions involving 2,5-Difluorophenylacetonitrile are not detailed in the search results, it is used in various chemical syntheses .Physical And Chemical Properties Analysis
2,5-Difluorophenylacetonitrile is a clear colorless to yellow liquid . It has a refractive index of 1.4834 and a density of 1.233 g/mL at 25 °C .Scientific Research Applications
Organic Synthesis
2,5-Difluorophenylacetonitrile: is a valuable intermediate in organic synthesis . Its incorporation into larger molecules can introduce difluorophenyl groups, which are crucial in the development of pharmaceuticals and agrochemicals. The nitrile group can undergo various transformations, such as reduction to primary amines or conversion to carboxylic acids, amides, and other derivatives.
Medicinal Chemistry
In medicinal chemistry, 2,5-Difluorophenylacetonitrile serves as a building block for the synthesis of bioactive molecules . The difluorophenyl moiety is a common feature in many drug candidates due to its ability to enhance binding affinity and metabolic stability within biological systems.
Material Science
This compound is used in the design of new materials, particularly in the field of liquid crystals and fluorescent markers . The fluorine atoms can influence the electronic properties of materials, making them suitable for advanced applications in displays and sensing technologies.
Catalysis
2,5-Difluorophenylacetonitrile: can act as a ligand precursor in catalysis . By modifying its structure, researchers can create complex ligands that bind to metals and facilitate important catalytic reactions, including those used in industrial processes and environmental remediation.
Fluorinated Compounds Research
The study of fluorinated compounds is a rapidly growing area in chemistry2,5-Difluorophenylacetonitrile is often used in research to understand the effects of fluorination on chemical reactivity and physical properties .
Agrochemical Development
In agrochemical research, the introduction of fluorinated phenyl groups, such as those derived from 2,5-Difluorophenylacetonitrile , can lead to the development of more effective and selective pesticides and herbicides .
Peptide Modification
The compound can be used to modify peptides, which is an important technique in proteomics and drug development . The modification can alter peptide properties, such as increasing their stability or changing their interaction with biological targets.
Nanotechnology
Lastly, 2,5-Difluorophenylacetonitrile can be utilized in the synthesis of nanomaterials . Its incorporation into nanoscale structures can impart unique electronic characteristics, useful in creating novel nanodevices for medical and technological applications.
Safety and Hazards
2,5-Difluorophenylacetonitrile is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3 . It is harmful if swallowed, in contact with skin, or if inhaled . Protective equipment such as a dust mask type N95 (US), eyeshields, and gloves are recommended when handling this chemical .
properties
IUPAC Name |
2-(2,5-difluorophenyl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5F2N/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UIMMFRUOZOWROM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)CC#N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40219851 |
Source
|
| Record name | (2,5-Difluorophenyl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40219851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
153.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Difluorophenylacetonitrile | |
CAS RN |
69584-87-8 |
Source
|
| Record name | 2,5-Difluorobenzeneacetonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=69584-87-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (2,5-Difluorophenyl)acetonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0069584878 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (2,5-Difluorophenyl)acetonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40219851 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2,5-difluorophenyl)acetonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.067.299 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | (2,5-Difluorophenyl)acetonitrile | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T7BC2T9854 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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